![molecular formula C12H13BrO2 B2566907 Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate CAS No. 875479-34-8](/img/structure/B2566907.png)
Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate
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Description
Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate, also known as (1S,2S)-2-bromocyclopropanecarboxylic acid ethyl ester, is a cyclopropane derivative with a bromine atom attached to the cyclopropane ring. It is a colorless liquid with a low boiling point and is soluble in most organic solvents. It has been used in a variety of scientific applications, including organic synthesis, drug development, and medicinal chemistry.
Scientific Research Applications
Application in Fruit and Vegetable Preservation
Ethyl (1S,2S)-2-(4-bromophenyl)cyclopropanecarboxylate appears to be closely related to compounds used in preserving the quality of fruits and vegetables. The paper by Watkins (2006) discusses the use of 1-methylcyclopropene (1-MCP), a compound with effects similar to ethylene, in extending the shelf life and maintaining the quality of fruits and vegetables. The research highlights the commercial adoption of this technology in the apple industry and its potential for other products (Watkins, 2006).
Understanding Ethylene's Role in Plant Biology
The paper by Poel and Straeten (2014) dives into the role of 1-aminocyclopropane-1-carboxylic acid (ACC) in plants, emphasizing its importance beyond being a precursor to ethylene. The paper provides insights into the multifaceted role of ACC, including its metabolization by bacteria to promote plant growth and its transportation mechanism to regulate ethylene responses. This comprehensive review may offer perspectives on how this compound, or compounds related to it, could influence plant biology and agriculture (Poel & Straeten, 2014).
Inhibition of Ethylene Action in Non-Climacteric Fruit Crops
The paper by Li et al. (2016) reviews the impact of 1-MCP on non-climacteric fruits, outlining how this ethylene-action inhibitor can delay senescence processes and development of physiological disorders. This study could provide a basis for understanding the potential applications of this compound in the preservation and quality maintenance of a wide range of fruits (Li et al., 2016).
properties
IUPAC Name |
ethyl (1S,2S)-2-(4-bromophenyl)cyclopropane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrO2/c1-2-15-12(14)11-7-10(11)8-3-5-9(13)6-4-8/h3-6,10-11H,2,7H2,1H3/t10-,11+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAFFPNRMOQNLAA-MNOVXSKESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC1C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H]1C[C@@H]1C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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